Cas no 2168285-14-9 (N-propylcyclobutanecarbohydrazide)

• Product Name: N-propylcyclobutanecarbohydrazide
• CAS No: 2168285-14-9
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 6592682
• PubChem ID: 165506625
• Update Time: 2025-05-19

N-propylcyclobutanecarbohydrazide Chemical and Physical Properties

Names and Identifiers

• N-propylcyclobutanecarbohydrazide
• EN300-1276129
• 2168285-14-9

• Inchi： 1S/C8H16N2O/c1-2-6-10(9)8(11)7-4-3-5-7/h7H,2-6,9H2,1H3
• InChI Key： NSECEPSLNMTMFG-UHFFFAOYSA-N
• SMILES： O=C(C1CCC1)N(CCC)N

Computed Properties

• Exact Mass: 156.126263138g/mol
• Monoisotopic Mass: 156.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.3Ų

Additional information on N-propylcyclobutanecarbohydrazide

Comprehensive Overview of N-propylcyclobutanecarbohydrazide (CAS No. 2168285-14-9): Properties, Applications, and Industry Insights

N-propylcyclobutanecarbohydrazide (CAS No. 2168285-14-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. This cyclobutane derivative features a carbohydrazide functional group, which enhances its reactivity and versatility in synthetic chemistry. Researchers and industry professionals are increasingly exploring its role as a building block for advanced molecular designs, particularly in drug discovery and functional material development.

The compound's molecular structure, characterized by a four-membered cyclobutane ring and a propyl hydrazide side chain, contributes to its stability and selective reactivity. This makes N-propylcyclobutanecarbohydrazide a valuable intermediate in the synthesis of heterocyclic compounds, which are pivotal in developing bioactive molecules. Recent studies highlight its potential in creating enzyme inhibitors and ligands for targeted therapies, aligning with the growing demand for precision medicine solutions.

In the agrochemical sector, N-propylcyclobutanecarbohydrazide is being investigated for its utility in formulating crop protection agents. Its structural motifs may interact with plant-specific enzymes, offering a pathway to develop eco-friendly pesticides with reduced environmental impact. This aligns with global trends toward sustainable agriculture and the search for alternatives to traditional chemical auxiliaries.

From a synthetic chemistry perspective, the compound's CAS No. 2168285-14-9 serves as a key identifier for researchers sourcing high-purity reagents. Its hydrazide moiety enables condensation reactions with carbonyl compounds, facilitating the construction of N-heterocycles such as pyrazoles and triazoles. These scaffolds are widely used in pharmaceutical intermediates and material science applications, including polymer crosslinking agents.

Recent advancements in green chemistry have also spotlighted N-propylcyclobutanecarbohydrazide as a candidate for solvent-free or catalytic synthesis routes. Its compatibility with microwave-assisted reactions and flow chemistry systems addresses industry demands for energy-efficient processes. These innovations resonate with the broader push toward sustainable chemical manufacturing, a topic frequently searched in academic and industrial forums.

Quality control protocols for CAS No. 2168285-14-9 typically involve advanced analytical techniques like HPLC-MS and NMR spectroscopy to ensure purity and batch consistency. Such rigorous standards are critical for applications in high-value chemical synthesis, where impurities could compromise downstream reactions. This emphasis on quality aligns with the pharmaceutical industry's increasing adoption of QbD (Quality by Design) principles.

As regulatory landscapes evolve, N-propylcyclobutanecarbohydrazide derivatives are being evaluated for compliance with REACH and other global chemical regulations. This proactive approach ensures market accessibility while addressing growing consumer concerns about chemical safety—a frequently searched topic among regulatory professionals and end-users alike.

The compound's thermal stability and solubility profile (lipophilic character) make it suitable for diverse formulation strategies, from solid dispersions in drug delivery to composite materials in industrial applications. These attributes are particularly relevant to researchers investigating structure-property relationships in specialty chemicals.

Looking ahead, the scientific community anticipates expanded applications for N-propylcyclobutanecarbohydrazide in catalysis and supramolecular chemistry. Its ability to act as a hydrogen bond donor/acceptor opens possibilities for designing molecular recognition systems, a hot topic in nanotechnology research. Such interdisciplinary potential positions this compound at the intersection of multiple cutting-edge fields.

For procurement specialists and researchers, understanding the storage conditions (typically anhydrous environments at controlled temperatures) and handling precautions for CAS No. 2168285-14-9 is essential to maintain its chemical integrity. These practical considerations are often searched alongside technical specifications by laboratory personnel.

In summary, N-propylcyclobutanecarbohydrazide represents a compelling case study in how specialized fine chemicals can drive innovation across multiple industries. Its dual role as a synthetic intermediate and potential functional material precursor underscores the growing importance of multifunctional compounds in addressing contemporary scientific and industrial challenges.